3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)-

• IUPAC Name: 5-ethoxy-4-morpholin-4-yl-1H-pyridazin-6-one
• InChI: InChI=1S/C10H15N3O3/c1-2-16-9-8(7-11-12-10(9)14)13-3-5-15-6-4-13/h7H,2-6H2,1H3,(H,12,14)
• InChI Key: GYDABIFOXZFSHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=NNC1=O)N2CCOCC2
• Molecular Formula: C10H15N3O3
• DSSTOX Substance ID: DTXSID70502243
• Molecular Weight: 225.24 g/mol
• CAS RN: 63562-97-0

Description

3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)-, also known as EM1, is a chemical compound with potential applications in scientific research. EM1 belongs to the pyridazinone family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- is not yet fully understood. However, it is believed to act through the inhibition of various enzymes and signaling pathways involved in inflammation and cancer progression. 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of inflammatory mediators. 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has also been shown to inhibit the activity of phosphodiesterase (PDE), an enzyme that regulates cellular signaling pathways involved in cell proliferation and survival.
Biochemical and Physiological Effects
3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines, in various cell types. 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has been shown to have antioxidant properties, which may protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has several advantages for lab experiments. It is relatively easy to synthesize and has good stability under normal lab conditions. 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has also been shown to have low toxicity in vitro and in vivo, making it a safe compound to use in research studies. However, one limitation of 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- is its limited solubility in water, which may affect its bioavailability and efficacy in some experimental settings.

Future Directions

There are several future directions for research on 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)-. One area of interest is the development of new derivatives of 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- with improved pharmacological properties. Another area of interest is the investigation of the effects of 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- on different types of cancer cells and animal models. Additionally, the potential use of 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- as a therapeutic agent for the treatment of inflammatory diseases and cancer warrants further investigation. Overall, 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has the potential to be a valuable tool in scientific research and may have important clinical applications in the future.

Scientific Research Applications

3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has been studied for its potential applications in scientific research. It has been shown to have a range of biological activities, including anti-inflammatory, antioxidant, and antitumor properties. 3(2H)-Pyridazinone, 4-ethoxy-5-(4-morpholinyl)- has been used in various in vitro and in vivo studies to investigate its effects on different cell types and animal models.